Cas no 1362703-32-9 (3-[4-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)phenoxy]-2-methylpyridine)

• Product Name: 3-[4-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)phenoxy]-2-methylpyridine
• CAS No: 1362703-32-9
• MF: C₁₈H₂₂BNO₃
• MW: 311.183185100555
• CID: 2105945
• Update Time: 2023-11-19

3-[4-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)phenoxy]-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)phenoxy]-2-methylpyridine
• CID 125506587
• Pyridine, 2-methyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-

• Inchi： 1S/C18H22BNO3/c1-13-16(7-6-12-20-13)21-15-10-8-14(9-11-15)19-22-17(2,3)18(4,5)23-19/h6-12H,1-5H3
• InChI Key： KSVSXKGTSABCCQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)OC2=CC=CN=C2C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 391
• Topological Polar Surface Area: 40.6

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 409.6±35.0 °C(Predicted)
• pka: 5.73±0.10(Predicted)